2-(4-methyl-1H-benzimidazol-2-yl)ethanol
Overview
Description
“2-(4-methyl-1H-benzimidazol-2-yl)ethanol” is a chemical compound with the molecular formula C10H12N2O . It is also known as 2-Benzimidazolemethanol and has been used in the preparation of various other compounds .
Synthesis Analysis
The synthesis of benzimidazole derivatives often involves the condensation reaction between o-Phenylenediamine and various carbonyl compounds . In one example, 1,3-dihydro-2H-1,3-benzimidazole-2-thione was reacted with 4-fluorobenzaldehyde in DMSO to get a benzimidazole derivative .Molecular Structure Analysis
The structure of benzimidazole derivatives can be established using various spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy .Chemical Reactions Analysis
Benzimidazole derivatives have been found to exhibit a wide range of biological activities, which can be attributed to their chemical reactivity . For instance, they have been used in the synthesis of various anti-anxiety compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(4-methyl-1H-benzimidazol-2-yl)ethanol” can be determined using various techniques. For instance, its molecular weight is 176.21 g/mol . Other properties such as bond lengths, bond angles, and molecular dimensions can be determined using techniques like X-ray diffraction .Scientific Research Applications
Antimicrobial Activity
Benzimidazole derivatives, including compounds similar to 2-(4-methyl-1H-benzimidazol-2-yl)ethanol, have been found to possess potent antimicrobial properties. They can act as inhibitors against various bacteria and fungi, making them valuable in the development of new antibiotics and antifungal agents .
Pharmacological Profile
These compounds have a broad pharmacological application, serving as inhibitors of enzymes involved in numerous therapeutic areas. They have potential uses as antidiabetic, anticancer, antimicrobial, antiparasitic, analgesics, antiviral, antihistamine drugs, and in neurological, endocrinological, and ophthalmological treatments .
Antibacterial Agents
Specific benzimidazole analogs have been reported to be effective against resistant organisms, including methicillin and vancomycin-resistant S. aureus. This suggests that 2-(4-methyl-1H-benzimidazol-2-yl)ethanol could be explored for its efficacy in combating drug-resistant bacterial strains .
Mechanism of Action
Target of Action
Benzimidazole derivatives have been extensively studied for their diverse anticancer activities . The linker group and substitution at N-1, C-2, C-5, and C-6 positions have been found to be the most contributory factors for anticancer activity .
Mode of Action
Benzimidazole derivatives have been known to interact with their targets, leading to changes that can inhibit the growth of cancer cells . The presence of electron-donating groups (OH, OMe, –NMe2, –O–CH2–C6H5) also caused a significant increase of anticancer activity .
Biochemical Pathways
Benzimidazole derivatives have been known to affect various biochemical pathways, leading to their diverse biological activities .
Result of Action
Benzimidazole derivatives have been known to exhibit a wide range of biological activities, including anticancer effects .
properties
IUPAC Name |
2-(4-methyl-1H-benzimidazol-2-yl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O/c1-7-3-2-4-8-10(7)12-9(11-8)5-6-13/h2-4,13H,5-6H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPWDVWJTYGUIRO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)NC(=N2)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80649178 |
Source
|
| Record name | 2-(4-Methyl-1H-benzimidazol-2-yl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80649178 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(7-Methyl-1H-benzimidazol-2-YL)ethanol | |
CAS RN |
915921-55-0 |
Source
|
| Record name | 7-Methyl-1H-benzimidazole-2-ethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=915921-55-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4-Methyl-1H-benzimidazol-2-yl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80649178 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(7-Methyl-1H-benzimidazol-2-yl)ethanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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